Cas no 175278-16-7 (2-(Trifluoromethoxy)terephthalonitrile)

2-(Trifluoromethoxy)terephthalonitrile Properties

Names and Identifiers

• 4-(Trifluoromethoxy)isophthalonitrile
• 2-(Trifluoromethoxy)terephthalonitrile
• 1,4-Benzenedicarbonitrile,2-(trifluoromethoxy)-
• 1,4-Dicyano-2-(trifluoromethoxy)benzene
• 2-(trifluoromethoxy)benzene-1,4-dicarbonitrile
• AC1MC6G9
• CTK4D5846
• MolPort-001-773-183
• SBB094601
• (TRIFLUOROMETHOXY)TEREPHTHALONITRILE
• 4-DICYANO-2-(TRIFLUOROMETHOXY)BENZENE
• l,4-Dicyano-2-(trifluoromethoxy)benzene
• 2-(Trifluoromethoxy)-1,4-benzenedicarbonitrile
• 2-(Trifluoromethoxy)terephthalonitrile97%
• 2-(Trifluoromethoxy)terephthalonitrile 97%
• 1,4-Dicyano-2-(trifluoromethoxy)benzene97%
• 1,4-Dicyano-2-(trifluoromethoxy)benzene 97%
• CHEBI:195130
• AKOS015836115
• A20854
• FT-0606864
• DTXSID70371673
• 2-(Trifluoromethoxy)terephthalonitril
• CK2154
• 175278-16-7
• 1,4-Benzenedicarbonitrile, 2-(trifluoromethoxy)-
• MFCD00203479
• CS-0081116
• JS-5016
• SIJNPBWOOSQUOS-UHFFFAOYSA-N
• 2-(triluoromethoxy)benzene-1,4-dicarbonitrile
• DB-015097
• 2-(TRIFLUOROMETHOXY)TEREPHTHALONITRILE
• 1,4-DICYANO-2-(TRIFLUOROMETHOXY)BENZENE
• +Expand

• MDL： MFCD00203479
• InChIKey： SIJNPBWOOSQUOS-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H3F3N2O/c10-9(11,12)15-8-3-6(4-13)1-2-7(8)5-14/h1-3H
• SMILES： C1=CC(=C(C=C1C#N)OC(F)(F)F)C#N

Computed Properties

• Exact Mass: 212.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 212.02
• Heavy Atom Count: 15
• Complexity: 321
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 56.8A^2

Experimental Properties

• LogP: 2.32856
• PSA: 56.81000
• Refractive Index: 1.485
• Boiling Point: 282 ºC
• Melting Point: 79 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 125 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.42